Cas no 138249-39-5 (2-fluoro-6-sulfanylbenzonitrile)

• Product Name: 2-fluoro-6-sulfanylbenzonitrile
• CAS No: 138249-39-5
• MF: C₇H₄FNS
• MW: 153.176763534546
• CID: 1023190
• PubChem ID: 45090568
• Update Time: 2025-04-20

2-fluoro-6-sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-fluoro-6-mercapto- (9CI)
• 2-fluoro-6-sulfanylbenzonitrile
• 138249-39-5
• DB-274643
• Benzonitrile, 2-fluoro-6-mercapto-
• CS-0233811
• SCHEMBL17782887
• EN300-136268
• YGSXELOTRXBZNN-UHFFFAOYSA-N
• AKOS017413689
• 6-fluoro-2-mercaptobenzonitrile
• DTXSID10666651

• Inchi： 1S/C7H4FNS/c8-6-2-1-3-7(10)5(6)4-9/h1-3,10H
• InChI Key： YGSXELOTRXBZNN-UHFFFAOYSA-N
• SMILES： SC1C=CC=C(C=1C#N)F

Computed Properties

• Exact Mass: 153.00492
• Monoisotopic Mass: 153.00484847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 256.9±25.0 °C at 760 mmHg
• Flash Point: 302.2±27.3 °C
• PSA: 23.79

2-fluoro-6-sulfanylbenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols